Cas no 41907-41-9 (Agn-PC-0nig0W)

• Product Name: Agn-PC-0nig0W
• CAS No: 41907-41-9
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 2635798
• PubChem ID: 12297583
• Update Time: 2025-04-21

Agn-PC-0nig0W Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyanoethylsulfanyl)benzoic acid
• AGN-PC-0NIG0W
• 41907-41-9
• DTXCID90436632
• DTXSID90485822
• Agn-PC-0nig0W

• Inchi： 1S/C10H9NO2S/c11-6-3-7-14-9-5-2-1-4-8(9)10(12)13/h1-2,4-5H,3,7H2,(H,12,13)
• InChI Key： UFZJYQUOCUCGSY-UHFFFAOYSA-N
• SMILES： S(CCC#N)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 207.03539970Da
• Monoisotopic Mass: 207.03539970Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.4Ų